Cas no 851805-15-7 (2-{(4-methylphenyl)methylsulfanyl}-1-(2-nitrobenzoyl)-4,5-dihydro-1H-imidazole)

2-{(4-methylphenyl)methylsulfanyl}-1-(2-nitrobenzoyl)-4,5-dihydro-1H-imidazole is a versatile organic compound with a complex structure. It exhibits notable stability and reactivity, making it suitable for various synthetic applications. The presence of the nitrobenzoyl group and the sulfanyl moiety contributes to its unique chemical behavior, facilitating the development of novel compounds with potential applications in pharmaceuticals and materials science.
2-{(4-methylphenyl)methylsulfanyl}-1-(2-nitrobenzoyl)-4,5-dihydro-1H-imidazole structure
851805-15-7 structure
Product Name:2-{(4-methylphenyl)methylsulfanyl}-1-(2-nitrobenzoyl)-4,5-dihydro-1H-imidazole
CAS No:851805-15-7
MF:C18H17N3O3S
MW:355.410882711411
CID:5849989
PubChem ID:4181903
Update Time:2025-11-01

2-{(4-methylphenyl)methylsulfanyl}-1-(2-nitrobenzoyl)-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

    • (2-((4-methylbenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)(2-nitrophenyl)methanone
    • Methanone, [4,5-dihydro-2-[[(4-methylphenyl)methyl]thio]-1H-imidazol-1-yl](2-nitrophenyl)-
    • AKOS024589181
    • 2-{[(4-methylphenyl)methyl]sulfanyl}-1-(2-nitrobenzoyl)-4,5-dihydro-1H-imidazole
    • 851805-15-7
    • [2-[(4-methylphenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-(2-nitrophenyl)methanone
    • F0630-1244
    • 2-{(4-methylphenyl)methylsulfanyl}-1-(2-nitrobenzoyl)-4,5-dihydro-1H-imidazole
    • Inchi: 1S/C18H17N3O3S/c1-13-6-8-14(9-7-13)12-25-18-19-10-11-20(18)17(22)15-4-2-3-5-16(15)21(23)24/h2-9H,10-12H2,1H3
    • InChI Key: MBRIREMSUCDCQJ-UHFFFAOYSA-N
    • SMILES: C(N1C(SCC2=CC=C(C)C=C2)=NCC1)(C1=CC=CC=C1[N+]([O-])=O)=O

Computed Properties

  • Exact Mass: 355.09906259g/mol
  • Monoisotopic Mass: 355.09906259g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 526
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 104Ų

Experimental Properties

  • Density: 1.32±0.1 g/cm3(Predicted)
  • Boiling Point: 535.7±60.0 °C(Predicted)
  • pka: 0.79±0.60(Predicted)

2-{(4-methylphenyl)methylsulfanyl}-1-(2-nitrobenzoyl)-4,5-dihydro-1H-imidazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F0630-1244-2μmol
2-{[(4-methylphenyl)methyl]sulfanyl}-1-(2-nitrobenzoyl)-4,5-dihydro-1H-imidazole
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F0630-1244-1mg
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